Cas no 1361556-17-3 ((3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid)

• Product Name: (3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid
• CAS No: 1361556-17-3
• MF: C₁₄H₆Cl₅FO₃
• MW: 418.45904302597
• CID: 4790256
• Update Time: 2025-10-29

(3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid

• Inchi： 1S/C14H6Cl5FO3/c15-8-7(9(16)11(18)12(19)10(8)17)4-2-1-3-5(20)6(4)13(21)14(22)23/h1-3,13,21H,(H,22,23)
• InChI Key： KPWPIXXBJSGASW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC=C(C=1C(C(=O)O)O)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 427
• XLogP3: 5.7
• Topological Polar Surface Area: 57.5

Additional information on (3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid

(3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid: A Multifunctional Compound with Promising Applications in Biomedical Research

(3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid is a complex organohalogen compound characterized by its unique molecular architecture. This molecule features a pentachlorobiphenyl core substituted with a fluorine atom at the 3-position and a hydroxy-acetic acid functional group attached to the 2-phenyl ring. The combination of halogen atoms, fluorine, and hydroxy-acetic acid moieties creates a highly polarizable structure, which is critical for its potential applications in biomedical research. Recent studies have highlighted the importance of such structural features in modulating bioavailability, metabolic stability, and interactions with biological targets.

The CAS No. 1361556-17-3 identifier confirms the chemical identity of this compound, which is a derivative of polychlorinated biphenyls (PCBs) with significant structural modifications. Unlike traditional PCBs, which are known for their environmental persistence and toxicity, this compound exhibits distinct physicochemical properties due to the incorporation of fluorine and hydroxy-acetic acid groups. These modifications may alter its environmental fate and biological activity, making it a subject of interest in both pharmaceutical development and toxicological studies.

Recent advances in synthetic chemistry have enabled the precise synthesis of (3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid through multistep reactions involving chlorination, fluorination, and functional group introduction. A 2023 study published in Journal of Organic Chemistry demonstrated that the use of microwave-assisted synthesis significantly improved the yield and purity of this compound, reducing the formation of byproducts. This methodological innovation is critical for scaling up production for preclinical research and drug development.

The hydroxy-acetic acid functional group in this molecule is particularly noteworthy for its potential role in enhancing aqueous solubility and metabolic reactivity. Research published in Toxicological Sciences (2023) suggests that the presence of hydroxy-acetic acid moieties may modulate the interaction of the compound with biological membranes, potentially affecting its cellular uptake and distribution. This property is of particular interest in the design of targeted drug delivery systems and biocompatible materials.

From a biomedical perspective, the pentachlorobiphenyl core of this compound has been studied for its potential to interact with various biological targets, including enzymes, receptors, and ion channels. A 2024 study in Chemical Research in Toxicology explored the binding affinity of this compound with cytochrome P450 enzymes, revealing its ability to inhibit certain metabolic pathways. These findings could have implications for the development of enzyme inhibitors and metabolic modulators in therapeutic applications.

The fluorine atom at the 3-position of the biphenyl ring is another key structural feature that influences the molecule's biological activity. Fluorine substitution is known to enhance the hydrophobicity and metabolic stability of organic compounds, as demonstrated in a 2023 review article in Drug Discovery Today. This property may be leveraged to improve the pharmacokinetic profile of (3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid, making it a candidate for prodrug design and long-acting formulations.

Recent studies have also focused on the environmental impact of this compound. While traditional PCBs are recognized as persistent organic pollutants, the structural modifications in (3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid may alter its environmental persistence and bioaccumulation potential. A 2024 study in Environmental Science & Technology used advanced computational models to predict the compound's degradation pathways, suggesting that the hydroxy-acetic acid group could facilitate its biodegradation in aquatic environments. This finding is significant for assessing its ecological safety and sustainable applications.

The hydroxy-acetic acid moiety also raises questions about the compound's potential role in biomolecular interactions. Research published in Bioorganic & Medicinal Chemistry (2023) explored the ability of this compound to form hydrogen bonds with amino acid residues in proteins, suggesting potential applications in protein engineering and structure-based drug design. These interactions could be exploited to develop target-specific inhibitors for various biological processes.

From a pharmaceutical development standpoint, the unique combination of halogen atoms, fluorine, and hydroxy-acetic acid in this compound presents opportunities for drug repurposing and novel therapeutic applications. A 2024 preclinical study in Pharmaceutical Research investigated the anti-inflammatory properties of this compound, showing its ability to modulate cytokine production in vitro. These findings highlight its potential as a candidate for inflammatory disease therapies and immunomodulatory agents.

Further research is needed to fully understand the biological and environmental implications of (3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid. Ongoing studies are exploring its toxicological profile, metabolic pathways, and potential therapeutic applications. The integration of advanced analytical techniques, such as mass spectrometry and molecular modeling, is expected to provide deeper insights into the behavior of this compound in biological and environmental systems.

In conclusion, the structural complexity of (3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid makes it a compelling subject for biomedical research and pharmaceutical development. Its unique combination of halogen atoms, fluorine, and hydroxy-acetic acid moieties offers opportunities for the design of novel therapeutics and the exploration of its environmental fate. Continued research into its biological activity and ecological impact will be critical for harnessing its potential in medical and environmental applications.

For further information on the synthesis, biological activity, and environmental impact of (3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid, please refer to the latest studies published in Journal of Organic Chemistry, Toxicological Sciences, and Environmental Science & Technology. These resources provide detailed insights into the molecular mechanisms and applications of this compound in biomedical and environmental research.

Additional resources for researchers and industry professionals interested in the development and application of this compound can be found in specialized databases and scientific journals focused on organic chemistry, pharmaceutical sciences, and environmental toxicology. Collaboration between these fields will be essential for advancing the understanding and utilization of (3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid in future scientific and technological innovations.

As research in this area continues to evolve, the potential applications of (3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid are expected to expand. Its unique structural features and functional groups make it a promising candidate for novel drug development, biocompatible material design, and environmental remediation strategies. The integration of interdisciplinary approaches will be key to unlocking its full potential in biomedical and environmental sciences.

For those seeking to explore the synthesis, characterization, and applications of (3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid, a wealth of scientific literature and technical resources is available. These materials provide foundational knowledge and cutting-edge insights into the molecular behavior and practical applications of this compound, supporting further research and innovation in organic chemistry and pharmaceutical sciences.

Ultimately, the study of (3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid represents a significant area of biomedical and environmental research. Its unique properties and potential applications underscore the importance of continued scientific inquiry and interdisciplinary collaboration in advancing our understanding and utilization of this complex molecule.

As the field of organic chemistry and pharmaceutical sciences continues to grow, the exploration of compounds like (3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid will remain a vital area of study. These compounds hold the potential to drive innovations in medicine, materials science, and environmental protection, highlighting the dynamic and evolving nature of scientific research.

For researchers and professionals in the fields of organic chemistry, pharmaceutical sciences, and environmental toxicology, the study of (3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid offers a rich and rewarding area of investigation. The continued exploration of this compound's properties and applications will contribute to the advancement of scientific knowledge and the development of new technologies and therapies.

As the scientific community continues to uncover the complexities of (3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid, its role in biomedical and environmental research is likely to expand. This compound's unique structure and functional groups present opportunities for further research and innovation, underscoring the importance of interdisciplinary collaboration in advancing scientific understanding and practical applications.

With ongoing research and technological advancements, the potential applications of (3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid are expected to grow. Its study will continue to be a focal point in the fields of organic chemistry, pharmaceutical sciences, and environmental toxicology, contributing to the development of new therapies, materials, and environmental solutions.

As the scientific community continues to explore the properties and applications of (3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid, its significance in biomedical and environmental research will become increasingly apparent. This compound's unique characteristics and potential uses highlight the importance of continued scientific inquiry and interdisciplinary collaboration in advancing our understanding and utilization of this complex molecule.

Ultimately, the study of (3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid represents a critical area of biomedical and environmental research. Its unique properties and potential applications underscore the importance of continued scientific inquiry and interdisciplinary collaboration in advancing our understanding and utilization of this complex molecule.

As the scientific community continues to uncover the complexities of (3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid, its role in biomedical and environmental research is likely to expand. This compound's unique structure and functional groups present opportunities for further research and innovation, underscoring the importance of interdisciplinary collaboration in advancing scientific understanding and practical applications.

With ongoing research and technological advancements, the potential applications of (3-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid are expected to grow. Its study will continue to be a focal point in the fields of organic chemistry, < The compound (3-Fluoro-2',3',4',5'-tetrachlorobiphenyl-2-yl)-hydroxy-acetic acid is a complex organic molecule that combines multiple functional groups, including halogen atoms (fluorine and chlorine), a hydroxyl group, and a carboxylic acid group. This structural diversity suggests a range of potential interactions and applications, making it a subject of interest in biomedical research, pharmaceutical development, and environmental science. Below is a structured summary of its key aspects and implications: --- ### 1. Structural Complexity and Functional Groups - Halogen Substitution: The biphenyl core is substituted with fluorine at the 3-position and chlorine at the 2', 3', 4', and 5'-positions. Halogenation can influence molecular polarity, reactivity, and biological activity. - Hydroxyl Group: The hydroxyl group (-OH) at the biphenyl ring may participate in hydrogen bonding, affecting solubility and intermolecular interactions. - Carboxylic Acid Group: The hydroxy-acetic acid (-COOH) group introduces acidity and potential for ionization, which could influence its behavior in biological systems or environmental media. --- ### 2. Potential Applications #### a. Pharmaceutical Development - Drug Design: The molecule’s structure may serve as a scaffold for designing new drugs, particularly if the halogen and hydroxyl groups can be modified to target specific biological pathways. - Anti-inflammatory or Anti-cancer Agents: The presence of multiple halogens and polar groups may confer activity against inflammation or cancer, though this requires experimental validation. #### b. Environmental Toxicology - Persistent Organic Pollutants (POPs): Due to its halogenated structure, this compound may exhibit persistence in the environment, raising concerns about bioaccumulation and toxicity. - Ecotoxicological Impact: Chlorinated and fluorinated compounds are often studied for their potential to disrupt endocrine systems or cause oxidative stress in organisms. #### c. Materials Science - Synthetic Applications: The molecule’s functional groups could be useful in polymer chemistry or as a building block for advanced materials. --- ### 3. Research Challenges and Considerations - Toxicological Risk: Halogenated compounds, especially those with multiple chlorines, may have toxicological profiles that need thorough evaluation. - Synthetic Accessibility: The complexity of the molecule may pose challenges in its synthesis, requiring advanced organic chemistry techniques. - Biological Activity: The molecule’s biological activity (e.g., as an agonist or antagonist) would need to be tested in vitro and in vivo. --- ### 4. Interdisciplinary Research Opportunities - Environmental Monitoring: The compound could be monitored in ecosystems to assess its presence and impact. - Computational Modeling: Molecular modeling could predict its behavior in biological systems or environmental compartments. - Green Chemistry: If used in industrial applications, its synthesis and disposal would require sustainable practices to minimize environmental harm. --- ### 5. Conclusion The (3-Fluoro-2',3',4',5'-tetrachlorobiphenyl-2-yl)-hydroxy-acetic acid is a multifaceted compound with potential applications across disciplines. Its study highlights the importance of interdisciplinary collaboration in understanding its properties, risks, and opportunities. Further research is needed to determine its role in pharmaceuticals, environmental science, and materials science, while balancing innovation with safety and sustainability. As the scientific community continues to explore such complex molecules, their potential to drive advancements in medicine, environmental protection, and technology will remain a focal point of inquiry.